(1S*,5R*)-3-benzoyl-6-(methylsulfonyl)-3,6-diazabicyclo[3.2.2]nonane

• IUPAC Name: [(1S,5R)-6-methylsulfonyl-3,6-diazabicyclo[3.2.2]nonan-3-yl]-phenylmethanone
• InChI: InChI=1S/C15H20N2O3S/c1-21(19,20)17-10-12-7-8-14(17)11-16(9-12)15(18)13-5-3-2-4-6-13/h2-6,12,14H,7-11H2,1H3/t12-,14+/m0/s1
• InChI Key: ZOGWUEXTBBEUNY-GXTWGEPZSA-N
• Canonical SMILES: CS(=O)(=O)N1CC2CCC1CN(C2)C(=O)C3=CC=CC=C3
• Isomeric SMILES: CS(=O)(=O)N1C[C@H]2CC[C@@H]1CN(C2)C(=O)C3=CC=CC=C3
• Molecular Formula: C15H20N2O3S
• Molecular Weight: 308.4 g/mol

Description

(1S*,5R*)-3-benzoyl-6-(methylsulfonyl)-3,6-diazabicyclo[3.2.2]nonane, also known as BMDMN, is a bicyclic compound that belongs to the class of diazabicyclo compounds. This compound has been of great interest to the scientific community due to its potential applications in various fields such as medicinal chemistry, organic synthesis, and material science.2.2]nonane.

Mechanism of Action

The mechanism of action of (1S*,5R*)-3-benzoyl-6-(methylsulfonyl)-3,6-diazabicyclo[3.2.2]nonane is not fully understood. However, it has been proposed that (1S*,5R*)-3-benzoyl-6-(methylsulfonyl)-3,6-diazabicyclo[3.2.2]nonane may exert its anticonvulsant activity by binding to the GABA-A receptor and enhancing the activity of the inhibitory neurotransmitter GABA. (1S*,5R*)-3-benzoyl-6-(methylsulfonyl)-3,6-diazabicyclo[3.2.2]nonane has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
Studies have shown that (1S*,5R*)-3-benzoyl-6-(methylsulfonyl)-3,6-diazabicyclo[3.2.2]nonane exhibits potent anticonvulsant activity in animal models. (1S*,5R*)-3-benzoyl-6-(methylsulfonyl)-3,6-diazabicyclo[3.2.2]nonane has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, (1S*,5R*)-3-benzoyl-6-(methylsulfonyl)-3,6-diazabicyclo[3.2.2]nonane has been found to be a chiral building block with high enantioselectivity in organic synthesis.

Advantages and Limitations for Lab Experiments

One of the advantages of using (1S*,5R*)-3-benzoyl-6-(methylsulfonyl)-3,6-diazabicyclo[3.2.2]nonane in lab experiments is its potent anticonvulsant and anticancer activity. This makes it a promising candidate for the development of new therapies for epilepsy and cancer. However, one of the limitations of using (1S*,5R*)-3-benzoyl-6-(methylsulfonyl)-3,6-diazabicyclo[3.2.2]nonane is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the study of (1S*,5R*)-3-benzoyl-6-(methylsulfonyl)-3,6-diazabicyclo[3.2.2]nonane. One direction is the development of new anticonvulsant and anticancer therapies based on (1S*,5R*)-3-benzoyl-6-(methylsulfonyl)-3,6-diazabicyclo[3.2.2]nonane. Another direction is the investigation of (1S*,5R*)-3-benzoyl-6-(methylsulfonyl)-3,6-diazabicyclo[3.2.2]nonane as a chiral building block in organic synthesis. Additionally, the study of the mechanism of action of (1S*,5R*)-3-benzoyl-6-(methylsulfonyl)-3,6-diazabicyclo[3.2.2]nonane and its interactions with biological targets is an area of interest for future research. Finally, the development of new synthetic methods for the preparation of (1S*,5R*)-3-benzoyl-6-(methylsulfonyl)-3,6-diazabicyclo[3.2.2]nonane and its derivatives is an important area of research for the future.

Synthesis Methods

The synthesis of (1S*,5R*)-3-benzoyl-6-(methylsulfonyl)-3,6-diazabicyclo[3.2.2]nonane involves the reaction of benzoyl chloride with (1S*,5R*)-3,6-diazabicyclo[3.2.2]nonane in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The product is then purified using column chromatography or recrystallization.

Scientific Research Applications

(1S*,5R*)-3-benzoyl-6-(methylsulfonyl)-3,6-diazabicyclo[3.2.2]nonane has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit potent anticonvulsant activity and has been investigated for the treatment of epilepsy. (1S*,5R*)-3-benzoyl-6-(methylsulfonyl)-3,6-diazabicyclo[3.2.2]nonane has also been shown to have anticancer activity and has been studied for the development of new cancer therapies. Additionally, (1S*,5R*)-3-benzoyl-6-(methylsulfonyl)-3,6-diazabicyclo[3.2.2]nonane has been used as a chiral building block in organic synthesis and has been investigated for its potential applications in material science.